(4-((Pyridin-2-ylamino)methyl)phenyl)methanol

• CAS No.: 405175-15-7
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: [4-[(pyridin-2-ylamino)methyl]phenyl]methanol
• InChI: InChI=1S/C13H14N2O/c16-10-12-6-4-11(5-7-12)9-15-13-3-1-2-8-14-13/h1-8,16H,9-10H2,(H,14,15)
• InChI Key: XQMJJNONKHQDHL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NCC2=CC=C(C=C2)CO

Description

(4-((Pyridin-2-ylamino)methyl)phenyl)methanol is a useful research compound. Its molecular formula is C13H14N2O and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using general procedure B: Reaction of 4-hydroxymethyl-benzaldehyde (1.01 g, 7.42 mmol), 2-aminopyridine (697 mg, 7.42 mmol), acetic acid (0.5 mL) and sodium triacetoxyborohydride (3.2 g, 14.8 mmol) in THF (20 mL) at room temperature under N2 for 40 min., then one hour at 50° C., followed by purification of crude material using chromatography on silica gel (2:2:96 CH3OH—NH3 H2O—CH2Cl2), afforded the title compound (1.17 g, 74%) as white foam.